Cas no 102170-48-9 (5-methyl-1,2,4triazolo1,5-apyrimidine-6-carboxylic acid)

• Product Name: 5-methyl-1,2,4triazolo1,5-apyrimidine-6-carboxylic acid
• CAS No: 102170-48-9
• MF: C₇H₆N₄O₂
• MW: 178.14814043045
• CID: 5459724
• PubChem ID: 63821734
• Update Time: 2025-09-24

5-methyl-1,2,4triazolo1,5-apyrimidine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-methyl-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylic acid
• Z1157836415
• 5-methyl-1,2,4triazolo1,5-apyrimidine-6-carboxylic acid

• Inchi： 1S/C7H6N4O2/c1-4-5(6(12)13)2-11-7(10-4)8-3-9-11/h2-3H,1H3,(H,12,13)
• InChI Key： IDQTXPQXPMISMH-UHFFFAOYSA-N
• SMILES： OC(C1=CN2C(=NC=N2)N=C1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 223
• XLogP3: 0
• Topological Polar Surface Area: 80.4